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Compound of Interest

Compound Name: Protheobromine

Cat. No.: B1193456 Get Quote

Essential Safety and Handling Protocols for
Theobromine
Note: The substance "Protheobromine" is likely a misspelling of Theobromine. All safety and

handling information provided herein pertains to Theobromine.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Theobromine. Adherence to these protocols is

essential for ensuring personal safety and proper laboratory conduct.

Theobromine is a methylxanthine alkaloid naturally found in cacao beans.[1] While it is a

component of many consumer products, in its pure, powdered form it requires careful handling

in a laboratory setting. It is classified as harmful if swallowed.[2][3]

Personal Protective Equipment (PPE)
When handling Theobromine powder, the following personal protective equipment is mandatory

to minimize exposure and ensure safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4] Tightly fitting safety goggles with side-shields are

recommended.[5]
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Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure. Gloves must be

inspected prior to use and should satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374.

Clothing: Wear appropriate protective clothing, such as a lab coat or long-sleeved clothing,

to minimize contact with skin. An impervious or flame-resistant apron may also be used.

Respiratory Protection: To prevent inhalation of the powder, a respiratory protection program

that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard

EN 149 must be followed. If exposure limits are exceeded or irritation is experienced, a full-

face respirator should be used.

Quantitative Safety Data
The following table summarizes key quantitative data for Theobromine, compiled from safety

data sheets.

Parameter Value Species Reference(s)

Acute Oral Toxicity

(LD50)
1265 mg/kg Rat

837 mg/kg Mouse

~300 mg/kg Dog

Molecular Weight 180.17 g/mol N/A

log Pow

(Octanol/Water)
-0.78 N/A

LD50: The median lethal dose, the dose required to kill half the members of a tested

population.
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Ventilation: Always handle Theobromine in a well-ventilated area. Use local and general

ventilation to keep airborne concentrations low. Facilities should be equipped with an

eyewash station and a safety shower.

Preventing Dust: Minimize dust generation and accumulation during handling. Avoid

breathing dust.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke when using this product.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Keep away

from incompatible substances such as strong oxidizing agents.

Accidental Release Measures:

Containment: In case of a spill, prevent the powder from entering drains or waterways.

Cleanup: For dry spills, use dry clean-up procedures to avoid generating dust. Sweep up the

material and place it into a suitable, labeled container for disposal. Provide ventilation during

cleanup.

Personal Protection: Ensure proper personal protective equipment is worn during cleanup,

as detailed above.

Disposal Plan:

Waste Classification: Chemical waste generators must determine if the discarded

Theobromine is classified as a hazardous waste according to US EPA guidelines in 40 CFR

Parts 261.3.

Disposal: Dispose of contents and containers at an appropriate treatment and disposal

facility in accordance with all applicable federal, state, and local regulations. Do not allow the

chemical to enter drains.

Contaminated Packaging: Contaminated containers should be treated as the product itself

and disposed of accordingly. They can be triple-rinsed and offered for recycling or

reconditioning where permissible.
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Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling

Theobromine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1193456?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK507032/
https://www.ncbi.nlm.nih.gov/books/NBK507032/
https://www.carlroth.com/medias/SDB-1EX2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgzNzl8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmcyWmk4NU1UWTVPVGN4T0RBMk1qTTRMMU5FUWw4eFJWZ3lYMGRDWDBWT0xuQmtaZ3xhMWJlY2RkZGYzODEwZDlkMWQ4M2Q2NmQ0ZmMzZDA1NTk2M2MyMDhlODdiNzJjOGQzMDBiNWNkZDQyMGU3YjA1
https://www.fishersci.fr/store/msds?partNumber=10033310&countryCode=FR&language=en
https://pim-resources.coleparmer.com/sds/97168.pdf
https://www.chemicalbook.com/msds/theobromine.pdf
https://www.benchchem.com/product/b1193456#personal-protective-equipment-for-handling-protheobromine
https://www.benchchem.com/product/b1193456#personal-protective-equipment-for-handling-protheobromine
https://www.benchchem.com/product/b1193456#personal-protective-equipment-for-handling-protheobromine
https://www.benchchem.com/product/b1193456#personal-protective-equipment-for-handling-protheobromine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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